Cas no 1261911-72-1 (2-(4-Fluoro-3-methylphenyl)nicotinic acid)

2-(4-Fluoro-3-methylphenyl)nicotinic acid structure
1261911-72-1 structure
Product Name:2-(4-Fluoro-3-methylphenyl)nicotinic acid
CAS No:1261911-72-1
MF:C13H10FNO2
MW:231.222406864166
CID:2762970
PubChem ID:53222865
Update Time:2025-04-21

2-(4-Fluoro-3-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID70687201
    • 1261911-72-1
    • 2-(4-Fluoro-3-methylphenyl)nicotinic acid, 95%
    • MFCD18317039
    • 2-(4-FLUORO-3-METHYLPHENYL)NICOTINIC ACID
    • 2-(4-Fluoro-3-methylphenyl)nicotinic acid
    • Inchi: 1S/C13H10FNO2/c1-8-7-9(4-5-11(8)14)12-10(13(16)17)3-2-6-15-12/h2-7H,1H3,(H,16,17)
    • InChI Key: VANHEADGCDMMJN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)C1C(C(=O)O)=CC=CN=1

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų
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